Cas no 1806175-24-5 (3-(Difluoromethyl)-2-methoxy-6-(trifluoromethoxy)pyridine-5-acetonitrile)

• Product Name: 3-(Difluoromethyl)-2-methoxy-6-(trifluoromethoxy)pyridine-5-acetonitrile
• CAS No: 1806175-24-5
• MF: C₁₀H₇F₅N₂O₂
• MW: 282.166799783707
• CID: 4841161
• Update Time: 2025-05-22

3-(Difluoromethyl)-2-methoxy-6-(trifluoromethoxy)pyridine-5-acetonitrile Chemical and Physical Properties

Names and Identifiers

• 3-(Difluoromethyl)-2-methoxy-6-(trifluoromethoxy)pyridine-5-acetonitrile

• Inchi： 1S/C10H7F5N2O2/c1-18-9-6(7(11)12)4-5(2-3-16)8(17-9)19-10(13,14)15/h4,7H,2H2,1H3
• InChI Key： AMVLTLMXMJPXND-UHFFFAOYSA-N
• SMILES： FC(C1=C(N=C(C(CC#N)=C1)OC(F)(F)F)OC)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 341
• XLogP3: 2.9
• Topological Polar Surface Area: 55.1

Additional information on 3-(Difluoromethyl)-2-methoxy-6-(trifluoromethoxy)pyridine-5-acetonitrile

Comprehensive Guide to 3-(Difluoromethyl)-2-methoxy-6-(trifluoromethoxy)pyridine-5-acetonitrile (CAS No. 1806175-24-5)

3-(Difluoromethyl)-2-methoxy-6-(trifluoromethoxy)pyridine-5-acetonitrile (CAS No. 1806175-24-5) is a highly specialized fluorinated pyridine derivative with significant applications in pharmaceutical and agrochemical research. This compound, known for its unique structural features, has garnered attention due to its potential in drug discovery and crop protection. Its molecular formula, C₁₀H₇F₅N₂O₂, highlights the presence of multiple fluorine atoms, which contribute to its distinct chemical properties.

The 3-(Difluoromethyl)-2-methoxy-6-(trifluoromethoxy)pyridine-5-acetonitrile structure combines a pyridine core with difluoromethyl, methoxy, and trifluoromethoxy substituents, making it a versatile intermediate in synthetic chemistry. Researchers are particularly interested in its role as a building block for bioactive molecules, especially in the development of novel antimicrobial agents and herbicides. The compound's CAS No. 1806175-24-5 is frequently searched in scientific databases, reflecting its growing importance in industrial and academic settings.

One of the key reasons for the rising interest in 3-(Difluoromethyl)-2-methoxy-6-(trifluoromethoxy)pyridine-5-acetonitrile is its potential application in sustainable agriculture. With global concerns about food security and environmental impact, agrochemical companies are exploring fluorinated pyridine derivatives as eco-friendly alternatives to traditional pesticides. This compound's trifluoromethoxy group enhances its stability and bioactivity, making it a candidate for next-generation crop protection solutions.

In the pharmaceutical sector, 3-(Difluoromethyl)-2-methoxy-6-(trifluoromethoxy)pyridine-5-acetonitrile is being investigated for its role in drug design. Fluorine atoms are known to improve the metabolic stability and bioavailability of drug candidates, and this compound's unique structure offers opportunities for targeted therapies. Researchers are exploring its use in central nervous system (CNS) drugs and anti-inflammatory agents, addressing some of the most pressing medical challenges today.

The synthesis of 3-(Difluoromethyl)-2-methoxy-6-(trifluoromethoxy)pyridine-5-acetonitrile involves multi-step processes, including fluorination reactions and pyridine ring functionalization. Advanced techniques such as microwave-assisted synthesis and catalyzed cross-coupling are often employed to achieve high yields and purity. These methods are critical for meeting the demands of high-throughput screening in drug discovery and large-scale agrochemical production.

Market trends indicate a growing demand for fluorinated pyridine derivatives, driven by their applications in life sciences and material chemistry. The compound 3-(Difluoromethyl)-2-methoxy-6-(trifluoromethoxy)pyridine-5-acetonitrile (CAS No. 1806175-24-5) is part of this trend, with suppliers reporting increased inquiries from research institutions and industrial laboratories. Its commercial availability in various purity grades makes it accessible for both small-scale experiments and industrial applications.

For researchers working with 3-(Difluoromethyl)-2-methoxy-6-(trifluoromethoxy)pyridine-5-acetonitrile, safety data sheets (SDS) and handling guidelines are essential. While the compound is not classified as hazardous under standard regulations, proper laboratory safety protocols should always be followed. Storage recommendations typically include keeping the material in a cool, dry place away from direct sunlight to maintain its stability over time.

Looking ahead, the future of 3-(Difluoromethyl)-2-methoxy-6-(trifluoromethoxy)pyridine-5-acetonitrile appears promising. Innovations in green chemistry and catalytic processes are expected to further enhance its synthesis efficiency and reduce environmental impact. Additionally, ongoing research into its biological activities may uncover new applications in personalized medicine and precision agriculture, aligning with global sustainability goals.

In conclusion, 3-(Difluoromethyl)-2-methoxy-6-(trifluoromethoxy)pyridine-5-acetonitrile (CAS No. 1806175-24-5) represents a fascinating example of how fluorinated heterocycles are shaping modern science. Its dual utility in pharmaceutical and agrochemical research underscores the importance of continued investment in specialty chemicals. As scientific understanding of this compound deepens, its impact on health and agriculture is likely to expand, offering solutions to some of society's most critical challenges.